Cas no 1797893-25-4 (N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide)

• Product Name: N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide
• CAS No: 1797893-25-4
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5372455
• Update Time: 2025-05-30

N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide

• Inchi： 1S/C16H23NO3/c1-19-14-9-5-8-13(10-14)15(20-2)11-17-16(18)12-6-3-4-7-12/h5,8-10,12,15H,3-4,6-7,11H2,1-2H3,(H,17,18)
• InChI Key： BSHLKKQFIDYGGF-UHFFFAOYSA-N
• SMILES： C1(C(NCC(OC)C2=CC=CC(OC)=C2)=O)CCCC1

Additional information on N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide

Introduction to N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide (CAS No. 1797893-25-4)

N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide, with the CAS registry number 1797893-25-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound, often referred to as N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide, is characterized by its unique molecular structure, which combines a cyclopentane ring with a methoxy-substituted phenyl group and an amide functional group. Its structure not only imparts distinctive chemical properties but also positions it as a promising candidate for various applications in drug discovery and advanced materials.

The synthesis of N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide involves a series of carefully designed organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and amide formation. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in diverse chemical environments.

One of the most intriguing aspects of N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide is its biological activity. Recent studies have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier (BBB) has been validated through in vitro assays, making it a compelling candidate for further preclinical testing. Moreover, its selectivity towards specific targets has been highlighted in comparative studies with related compounds.

In addition to its pharmacological applications, N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide exhibits remarkable physical properties that make it attractive for use in advanced materials. Its high thermal stability and excellent solubility in organic solvents have positioned it as a valuable component in the development of high-performance polymers and coatings. Recent research has explored its role as a building block for self-healing materials, where its amide functionality plays a critical role in dynamic covalent bonding networks.

The environmental impact of N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide has also been a topic of recent investigation. Studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, reducing concerns about its persistence in the environment. This finding aligns with growing industry trends toward sustainable chemistry practices and green manufacturing.

From a commercial perspective, the demand for N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide is driven by its versatility across multiple industries. Pharmaceutical companies are particularly interested in its potential as a lead compound for drug development programs targeting central nervous system disorders. Meanwhile, materials scientists are exploring its use in creating next-generation materials with enhanced mechanical and thermal properties.

In conclusion, N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopentanecarboxamide (CAS No. 1797893-25-4) stands at the intersection of cutting-edge chemical synthesis, biological research, and materials innovation. Its unique structure, coupled with its favorable chemical and physical properties, positions it as a compound of significant interest for both academic and industrial applications. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing science and technology.